4-Nitrophenoxyacetonitrile

• IUPAC Name: 2-(4-nitrophenoxy)acetonitrile
• InChI: InChI=1S/C8H6N2O3/c9-5-6-13-8-3-1-7(2-4-8)10(11)12/h1-4H,6H2
• InChI Key: HFRYXZNUOFIXGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OCC#N
• Molecular Formula: C8H6N2O3
• DSSTOX Substance ID: DTXSID40187526
• Molecular Weight: 178.14 g/mol
• CAS RN: 33901-46-1

Description

4-Nitrophenoxyacetonitrile (NPAN) is a versatile organic compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and polar organic solvents. NPAN has been found to possess a wide range of biochemical and physiological properties, making it an important tool in the fields of organic synthesis and drug discovery.

Scientific Research Applications

Environmental Impact and Remediation

4-Nitrophenoxyacetonitrile, a derivative of nitrophenols, has significant environmental implications. Nitrophenols are used in manufacturing explosives, pharmaceuticals, pesticides, and dyes. Research indicates that nitrophenols, including derivatives like this compound, can have toxic effects on methanogenic systems involved in waste treatment. These compounds can disrupt the anaerobic digestion processes, which are crucial for breaking down organic matter in wastewater treatment plants. For instance, studies have shown that nitrophenols can inhibit the activity of acetate-utilizing methanogenic systems, affecting their efficiency in waste treatment (Haghighi Podeh, Bhattacharya, & Qu, 1995)(Haghighi Podeh, Bhattacharya, & Qu, 1995).

Moreover, there is significant research into the biodegradation of nitrophenols, which is crucial for environmental remediation. For instance, a study by Kitagawa, Kimura, and Kamagata (2004) discovered a novel gene cluster in the bacterium Rhodococcus opacus SAO101 that plays a crucial role in the mineralization of p-nitrophenol, a compound related to this compound. Such findings are essential for developing bioremediation strategies to mitigate the environmental impact of nitrophenols in contaminated sites (Kitagawa, Kimura, & Kamagata, 2004).

Analytical and Detection Applications

This compound and its related compounds find applications in analytical chemistry, particularly as chromogenic chemosensors. For example, Nicoleti et al. (2012) demonstrated the use of a compound related to this compound for the selective detection of fluoride and cyanide ions. This application is significant in environmental monitoring, where the detection of such ions at trace levels is crucial (Nicoleti, Marini, Zimmermann, & Machado, 2012).

In addition, advances in electrochemical sensors for detecting nitrophenol compounds have been noted. For instance, He et al. (2019) developed a voltammetric sensor for detecting 4-nitrophenol, highlighting the potential for monitoring this class of pollutants in environmental samples (He, Tian, Wu, Liu, Li, Deng, & Chen, 2019).

Photocatalytic and Catalytic Applications

Research into the photocatalytic degradation of nitrophenols, including compounds like this compound, is gaining attention due to the need for effective removal of these pollutants from water bodies. Studies have shown that graphene-based catalysts can be used for the reduction of nitro compounds, demonstrating their potential in treating contaminated water and reducing environmental pollution (Nasrollahzadeh, Nezafat, Gorab, & Sajjadi, 2020)(Nasrollahzadeh, Nezafat, Gorab, & Sajjadi, 2020).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Nitrophenol (10 g), bromoacetonitrile (6 mL) and K2CO3 (15 g) were suspended in acetone (100 mL). The yellow solution was stirred at rt overnight. The reaction mixture was diluted with water (100 mL) and acetone was removed under reduced pressure. The light-yellow precipitate was collected by filtration, washed with water and dried to give O-cyanomethyl-4-nitrophenol.